Cas no 88327-83-7 (Pyrazino[1,2-a]azepine, decahydro-2-[2-(4-pyridinyl)ethyl]-)

• Product Name: Pyrazino[1,2-a]azepine, decahydro-2-[2-(4-pyridinyl)ethyl]-
• CAS No: 88327-83-7
• MF: C₁₆H₂₅N₃
• MW: 259.389803647995
• CID: 637088
• PubChem ID: 13162078
• Update Time: 2025-04-19

Pyrazino[1,2-a]azepine, decahydro-2-[2-(4-pyridinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrazino[1,2-a]azepine, decahydro-2-[2-(4-pyridinyl)ethyl]-
• 2-(2-pyridin-4-ylethyl)-3,4,6,7,8,9,10,10a-octahydro-1H-pyrazino[1,2-a]azepine
• DTXSID70523599
• 88327-83-7
• 2-[2-(Pyridin-4-yl)ethyl]decahydropyrazino[1,2-a]azepine

• Inchi： 1S/C16H25N3/c1-2-4-16-14-18(12-13-19(16)10-3-1)11-7-15-5-8-17-9-6-15/h5-6,8-9,16H,1-4,7,10-14H2
• InChI Key： ULHWXQDVXNWNER-UHFFFAOYSA-N
• SMILES： N12CCCCCC1CN(CCC1C=CN=CC=1)CC2

Computed Properties

• Exact Mass: 259.204847810g/mol
• Monoisotopic Mass: 259.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 19.4Ų